Cas no 2648932-37-8 ((2S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-2-carboxylic acid
• CAS No: 2648932-37-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5937910
• PubChem ID: 165812835
• Update Time: 2025-10-23

(2S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-2-carboxylic acid
• (2S)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]pyrrolidine-2-carboxylic acid
• EN300-1492470
• 2648932-37-8

• Inchi： 1S/C26H30N2O5/c1-17(15-24(29)28-14-6-11-23(28)25(30)31)12-13-27-26(32)33-16-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-5,7-10,17,22-23H,6,11-16H2,1H3,(H,27,32)(H,30,31)/t17?,23-/m0/s1
• InChI Key： UFRKZNKHPKGPHV-VXLWULRPSA-N
• SMILES： O=C(CC(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-2-carboxylic acid

(2S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-2-carboxylic acid: A Comprehensive Overview

The compound (2S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-2-carboxylic acid, identified by the CAS number NO2648932-37-8, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and biotechnology. This compound is notable for its complex structure, which includes a pyrrolidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a methyl-substituted pentanoyl chain. The presence of these functional groups makes it a versatile building block in the synthesis of bioactive molecules and peptide derivatives.

Recent advancements in chemical synthesis have enabled researchers to exploit the unique properties of this compound. For instance, its Fmoc group is widely recognized for its role as a protecting group in peptide synthesis, ensuring stability during reaction processes. The (2S) configuration of the pyrrolidine ring adds another layer of complexity, making this compound a valuable tool in stereochemistry studies. Moreover, the methyl substitution on the pentanoyl chain enhances its lipophilicity, which is crucial for improving drug bioavailability.

One of the most promising applications of this compound lies in its potential use as an intermediate in the development of novel therapeutic agents. Studies have shown that derivatives of this compound exhibit potent activity against various enzyme targets, including proteases and kinases. For example, researchers at the University of California have reported that analogs of this compound demonstrate selective inhibition of certain cancer-associated kinases, paving the way for potential anticancer therapies.

In addition to its pharmacological applications, this compound has also garnered attention in the field of materials science. Its ability to form stable amide bonds makes it an ideal candidate for constructing advanced polymer networks. Scientists at MIT have recently utilized this compound to develop biodegradable polymers with enhanced mechanical properties, which could revolutionize the production of sustainable materials.

The synthesis of (2S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-2-carboxylic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the Fmoc group via nucleophilic acyl substitution and the stereo-selective construction of the pyrrolidine ring using asymmetric induction techniques. These methods ensure high yields and excellent stereochemical control, making large-scale production feasible.

From an environmental standpoint, researchers are increasingly focusing on developing greener synthesis pathways for this compound. By incorporating biocatalysts and renewable feedstocks, scientists aim to reduce the environmental footprint associated with its production. For instance, a team at Stanford University has successfully employed enzymatic catalysis to synthesize this compound using plant-derived substrates, marking a significant step toward sustainable chemistry practices.

In conclusion, (2S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-2-carboxylic acid stands as a testament to the ingenuity and precision achievable in modern chemical synthesis. Its diverse applications across medicine, materials science, and environmental chemistry underscore its importance as a key molecule in contemporary research. As advancements continue to unfold, this compound is poised to play an even more pivotal role in shaping future innovations across multiple disciplines.